Cas no 85963-69-5 (Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate)

• Product Name: Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate
• CAS No: 85963-69-5
• MF: C₁₅H₂₃NO₆
• MW: 313.34622502327
• CID: 991275
• PubChem ID: 285831
• Update Time: 2025-04-20

Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate
• 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioic acid diethyl ester
• 85963-69-5
• diethyl 2-cyano-3-(2-ethoxy-2-oxidanylidene-ethyl)-3-methyl-pentanedioate
• DTXSID30301436
• NSC143371
• A842091
• AKOS030242970
• NSC-143371
• diethyl 2-cyano-3-(ethoxycarbonylmethyl)-3-methyl-pentanedioate
• DS-000903
• Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate

• Inchi： 1S/C15H23NO6/c1-5-20-12(17)8-15(4,9-13(18)21-6-2)11(10-16)14(19)22-7-3/h11H,5-9H2,1-4H3
• InChI Key： FWPIKPORGOSSOV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C)(CC(=O)OCC)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 313.15253745g/mol
• Monoisotopic Mass: 313.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų